Cas no 2763964-99-2 (rac-1-(1R,4R,5R)-2-azabicyclo2.2.1heptan-5-ylmethanamine)

• Product Name: rac-1-(1R,4R,5R)-2-azabicyclo2.2.1heptan-5-ylmethanamine
• CAS No: 2763964-99-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5654245
• PubChem ID: 89206119
• Update Time: 2025-08-04

rac-1-(1R,4R,5R)-2-azabicyclo2.2.1heptan-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl]methanamine
• 2763964-99-2
• EN300-28230337
• SCHEMBL13950156
• rac-1-(1R,4R,5R)-2-azabicyclo2.2.1heptan-5-ylmethanamine

• Inchi： 1S/C7H14N2/c8-3-5-1-7-2-6(5)4-9-7/h5-7,9H,1-4,8H2/t5-,6-,7+/m0/s1
• InChI Key： FZWNRWNWMQNQKF-LYFYHCNISA-N
• SMILES： N1C[C@@H]2C[C@H]1C[C@H]2CN

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on rac-1-(1R,4R,5R)-2-azabicyclo2.2.1heptan-5-ylmethanamine

Comprehensive Overview of rac-1-(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylmethanamine (CAS No. 2763964-99-2)

The compound rac-1-(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylmethanamine (CAS No. 2763964-99-2) is a chiral bicyclic amine with significant potential in pharmaceutical and chemical research. Its unique structural framework, featuring a 2-azabicyclo[2.2.1]heptane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

In recent years, the demand for chiral amines like rac-1-(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylmethanamine has surged, driven by advancements in asymmetric synthesis and catalysis. This compound's stereoselective properties are critical for developing enantiomerically pure drugs, a growing trend in the pharmaceutical industry. Users searching for "chiral amine synthesis" or "bicyclic amine applications" will find this compound highly relevant, as it aligns with current research on precision medicine and targeted therapies.

The 2-azabicyclo[2.2.1]heptane scaffold is also notable for its rigidity and three-dimensional structure, which enhances binding affinity to biological targets. This has led to explorations in neuropharmacology, where such scaffolds are used to design neuromodulators and enzyme inhibitors. Searches for "CNS drug scaffolds" or "GPCR ligand design" often highlight the importance of compounds like rac-1-(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylmethanamine.

From a synthetic chemistry perspective, the compound's CAS No. 2763964-99-2 is frequently referenced in patents and academic papers focusing on heterocyclic chemistry. Its synthesis typically involves ring-closing metathesis or reductive amination, methods that are widely discussed in forums on "advanced organic synthesis techniques". The compound's versatility also makes it a candidate for catalysis and material science applications, further broadening its appeal.

In summary, rac-1-(1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-ylmethanamine represents a cutting-edge intersection of chiral chemistry, drug discovery, and materials science. Its relevance to trending topics like "enantioselective catalysis" and "CNS drug development" ensures it remains a focal point for researchers and industry professionals alike. As the field evolves, this compound is poised to play a pivotal role in next-generation therapeutic and catalytic innovations.